N-(3-chloro-2-methylphenyl)-2-(4-fluorophenoxy)propanamide
Description
N-(3-chloro-2-methylphenyl)-2-(4-fluorophenoxy)propanamide, also known as CFMP, is a synthetic compound that has gained significant attention in recent years due to its potential therapeutic applications. CFMP belongs to the class of compounds known as amides and has a molecular weight of 341.8 g/mol.
Scientific Research Applications
Pharmacokinetics and Metabolism
Research into the pharmacokinetics and metabolism of compounds related to N-(3-chloro-2-methylphenyl)-2-(4-fluorophenoxy)propanamide, such as S-1, a selective androgen receptor modulator, reveals insights into the molecular properties and metabolic profiles that contribute to their pharmacokinetic characteristics. These studies provide a foundation for understanding how similar compounds are absorbed, distributed, metabolized, and excreted in the body, highlighting their potential for therapeutic applications (Wu et al., 2006).
Photochemical Reactions
Investigations into the photochemical behaviors of related compounds, like flutamide, under various conditions offer insights into their stability and reactivity when exposed to light. These studies can inform the development of light-sensitive therapeutic agents and contribute to the understanding of their potential phototoxicity or photo-induced transformations (Watanabe et al., 2015).
Antipathogenic Potential
The exploration of substituted aminoacetamides as novel leads for malaria treatment showcases the antimalarial potency and selectivity of these compounds. Although the specific compound N-(3-chloro-2-methylphenyl)-2-(4-fluorophenoxy)propanamide was not directly studied, related research indicates the potential of structurally similar compounds to serve as chemical tools for drug target identification in infectious diseases like malaria (Norcross et al., 2019).
Synthesis and Chemical Properties
Studies focusing on the synthesis, spectroscopic properties, and antipathogenic activity of new thiourea derivatives, including acylthioureas and related compounds, illustrate the versatility of N-(3-chloro-2-methylphenyl)-2-(4-fluorophenoxy)propanamide analogs in generating bioactive molecules. These derivatives have shown significant antibiofilm properties against various bacterial strains, demonstrating their potential as antimicrobial agents (Limban et al., 2011).
properties
IUPAC Name |
N-(3-chloro-2-methylphenyl)-2-(4-fluorophenoxy)propanamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15ClFNO2/c1-10-14(17)4-3-5-15(10)19-16(20)11(2)21-13-8-6-12(18)7-9-13/h3-9,11H,1-2H3,(H,19,20) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HPIFJYLSEWLRGO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1Cl)NC(=O)C(C)OC2=CC=C(C=C2)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15ClFNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.74 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-chloro-2-methylphenyl)-2-(4-fluorophenoxy)propanamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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